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Compound of Interest

Compound Name: Zenvia

Cat. No.: B1243635

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Zenvia, a potent cytotoxic agent utilized in advanced drug development research.
Adherence to these procedures is mandatory to ensure personnel safety, environmental
protection, and regulatory compliance.

Zenvia Safety Data Summary

All personnel must be familiar with the hazardous properties of Zenvia before handling. The
following table summarizes critical safety data.
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Parameter

Value

Notes

Signal Word

Danger

Physical State

Lyophilized solid / Aqueous

solution

Primary Hazards

Acutely toxic (oral, dermal,
inhalation), Carcinogenic,

Mutagenic

Target Organs

Liver, Kidneys, Bone Marrow

Personal Protective Equipment
(PPE)

Chemical-resistant gloves
(Nitrile, double-gloved), Lab
coat, Safety goggles, Face
shield, Respiratory protection

(if handling powder)

Incompatibility

Strong oxidizing agents,

Strong acids

Avoid co-mingling with

incompatible waste streams.

Waste UN ID

UN 2811

Toxic Solid, Organic, N.O.S.

(Zenvia)

Experimental Protocol: Zenvia Waste Disposal

Procedure

This protocol details the mandatory steps for disposing of all forms of Zenvia waste, including

pure substance, contaminated labware, and solutions.

2.1 Immediate Post-Experiment Procedures

o Deactivation of Acute Waste:

o Immediately following use, aspirate all liquid Zenvia waste from culture vessels or

experimental apparatus.
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o Dispense the aspirated liquid into a dedicated "Zenvia Primary Deactivation" container,
which must contain a 10% bleach solution.

o Allow a minimum contact time of 30 minutes to ensure complete deactivation of the
cytotoxic components.

e Segregation of Contaminated Solid Waste:

o All solid items that have come into direct contact with Zenvia (e.g., pipette tips, serological
pipettes, gloves, flasks, bench paper) are considered contaminated.

o These items must be placed immediately into a designated, clearly labeled, yellow "Trace
Chemotherapy Waste" bag or a rigid, puncture-proof sharps container for items that can
pierce the bag.

o Do not mix this waste with general laboratory trash.
2.2 Final Disposal Pathway
 Liquid Waste Handling:

o After the 30-minute deactivation period, the deactivated Zenvia solution is to be
transferred into a designated hazardous waste container provided by the institution's
Environmental Health & Safety (EHS) department.

o The container must be properly labeled with a "Hazardous Waste" tag, accurately listing
"Zenvia (deactivated)" and all other constituents.

o Store the sealed container in a designated satellite accumulation area until collection by
EHS personnel.

e Solid Waste Handling:

o Once the yellow "Trace Chememotherapy Waste" bag is three-quarters full, securely seal
it.

o Place the sealed bag into the designated "Trace Chemotherapy Waste" rigid outer
container for final disposal.
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o Schedule a pickup with EHS for incineration, which is the required disposal method for this
waste category.

Zenvia Disposal Workflow

The following diagram illustrates the mandatory decision-making process for the proper
segregation and disposal of all materials potentially contaminated with Zenvia.
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Caption: Workflow for Zenvia waste segregation and disposal.
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 To cite this document: BenchChem. [Zenvia: Standard Operating Protocol for Safe Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243635#zenvia-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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